Cas no 13137-14-9 (1H-Indole-3-ethanol, acetate (ester))

1H-Indole-3-ethanol, acetate (ester) is a chemically modified derivative of indole-3-ethanol, where the hydroxyl group is acetylated to form an ester. This modification enhances its stability and lipophilicity, making it suitable for applications in organic synthesis and biochemical research. The compound retains the indole core, which is significant in pharmaceuticals and agrochemicals due to its bioactive properties. The acetate ester group improves solubility in organic solvents, facilitating its use as an intermediate in the synthesis of more complex indole derivatives. Its well-defined structure and purity make it a reliable reagent for controlled reactions in medicinal chemistry and material science.

1H-Indole-3-ethanol, acetate (ester) structure

13137-14-9 structure

Product Name:1H-Indole-3-ethanol, acetate (ester)

CAS No:13137-14-9

MF:C₁₂H₁₃NO₂

MW:203.237123250961

CID:1232117

PubChem ID:588705

Update Time:2025-05-20

1H-Indole-3-ethanol, acetate (ester) Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-ethanol, acetate (ester)
- Compound NP-022875
- AS-84712
- E77788
- Indolyl-3-ethanol acetate
- 3-?(2-?Acetoxyethyl)?-?1H-?indole
- SCHEMBL6706832
- 3-(2-Acetoxyethyl)-1H-indole
- 2-(1H-Indol-3-yl)ethyl acetate
- CHEBI:225722
- KAWBLROQFPLJEU-UHFFFAOYSA-N
- 2-(1H-Indol-3-yl)ethyl acetate #
- ISUPSL100252
- AKOS040736013
- 13137-14-9
- 1H-Indole-3-ethanol acetate
- Inchi： 1S/C12H13NO2/c1-9(14)15-7-6-10-8-13-12-5-3-2-4-11(10)12/h2-5,8,13H,6-7H2,1H3
- InChI Key： KAWBLROQFPLJEU-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CCC1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 202.08686
Monoisotopic Mass: 203.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 42.1Å²

Experimental Properties

PSA: 39.19

1H-Indole-3-ethanol, acetate (ester) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM415376-1g	3-\u200b(2-\u200bAcetoxyethyl)\u200b-\u200b1H-\u200bindole	13137-14-9	95%+	1g	$477	2022-09-03
eNovation Chemicals LLC	Y1238407-1g	3-(2-Acetoxyethyl)-1H-indole	13137-14-9	95%+	1g	$505	2024-06-05
eNovation Chemicals LLC	Y1238407-1g	3-(2-Acetoxyethyl)-1H-indole	13137-14-9	95%+	1g	$505	2025-02-19
eNovation Chemicals LLC	Y1238407-1g	3-(2-Acetoxyethyl)-1H-indole	13137-14-9	95%+	1g	$505	2025-02-20
Aaron	AR01KFLP-1g	3-(2-Acetoxyethyl)-1H-indole	13137-14-9	95%	1g	$520.00	2025-02-11
1PlusChem	1P01KFDD-1g	3-(2-Acetoxyethyl)-1H-indole	13137-14-9	95%+	1g	$522.00	2023-12-22
A2B Chem LLC	BA31857-1g	3-(2-Acetoxyethyl)-1H-indole	13137-14-9	95%+	1g	$587.00	2024-04-20
Ambeed	A1326753-1g	2-(1H-Indol-3-yl)ethyl acetate	13137-14-9	98%	1g	$415.0	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1641144-1g	2-(1H-indol-3-yl)ethyl acetate	13137-14-9	98%	1g	￥6000.00	2024-08-09

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Additional information on 1H-Indole-3-ethanol, acetate (ester)

1H-Indole-3-ethanol, Acetate (Ester): A Comprehensive Overview

1H-Indole-3-ethanol, acetate (ester), also known by its CAS number 13137-14-9, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic organic compound with a wide range of applications. The acetate ester form of 1H-indole-3-ethanol adds unique chemical properties that make it valuable in both academic research and industrial applications.

The structure of 1H-indole-3-ethanol, acetate (ester) consists of an indole ring with an ethanol group attached at the 3-position, which is further esterified with acetic acid. This structure contributes to its solubility and reactivity, making it a versatile molecule for various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of new drug candidates.

In terms of synthesis, 1H-indole-3-ethanol, acetate (ester) can be prepared through several methods, including the Pfitzinger reaction or through the modification of existing indole derivatives. The choice of synthesis method depends on the desired yield and purity, as well as the availability of starting materials. Researchers have explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high efficiency.

The biological activity of 1H-indole-3-ethanol, acetate (ester) has been a focal point in recent studies. It has shown promising results in vitro as an inhibitor of certain enzymes and receptors, suggesting potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, studies published in 2023 have demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in epigenetic therapy.

In addition to its pharmacological applications, 1H-indole-3-ethanol, acetate (ester) has found use in materials science. Its ability to form stable complexes with metal ions makes it a candidate for the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The stability and reactivity of 1H-indole-3-ethanol, acetate (ester) under various conditions have also been extensively studied. Research indicates that it is relatively stable under neutral conditions but can undergo hydrolysis in acidic or basic environments to revert to its parent alcohol and acetic acid. This property is crucial for its application in controlled-release drug delivery systems.

In terms of safety and handling, while 1H-indole-3-ethanol, acetate (ester) is not classified as a hazardous material under normal conditions, proper precautions should be taken during synthesis and handling to avoid exposure. Occupational safety guidelines recommend using protective equipment when working with this compound to minimize health risks.

The growing interest in 1H-indole-3-ethanol, acetate (ester) is reflected in its increasing presence in scientific literature and patent filings. Its versatility across multiple disciplines underscores its importance as a key building block in modern organic chemistry.